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Compound of Interest

Compound Name: 1-(2-Chloroethyl)cyclohexan-1-ol
CAS No.: 40894-07-3
Cat. No.: B13205078
Get Quote
. J

Technical Whitepaper: 1-(2-
Chloroethyl)cyclohexan-1-ol

Toxicity Profile, Chemical Reactivity, and Handling Protocols

Executive Summary

1-(2-Chloroethyl)cyclohexan-1-ol (CAS: 1073-61-6 for the cyclohexane derivative; specific
alcohol often custom synthesized) is a bifunctional building block featuring a tertiary alcohol

and a primary alkyl chloride. While structurally related to the highly toxic 2-chloroethanol, its

lipophilicity and steric bulk alter its toxicokinetic profile.

Critical Hazard: The molecule possesses a latent capacity for intramolecular cyclization under
basic or physiological conditions to form 1-oxaspiro[3.5]nonane (a spiro-oxetane). This strained
ether acts as a reactive alkylating agent, posing genotoxic and cytotoxic risks distinct from
simple alkyl halides.
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Chemical Profile & Physicochemical Properties[1][2]
[3][4]
Value

Property . . Relevance to Safety
(Experimental/Predicted)

Molecular Formula --

Moderate volatility; inhalation
Molecular Weight 162.66 g/mol risk exists but is lower than 2-

chloroethanol.

Requires vacuum distillation;

Boiling Point ~105-110 °C (at 15 mmHg) ) o
thermal instability risk.
High Lipophilicity. Rapid
LogP ~2.1 (Predicted) gn Hpop .y P
dermal absorption expected.
Precursor to spiro-oxetanes;
Reactivity Class _Chlorohydrin susceptible to nucleophilic
attack.
) ) o Difficult to detect on gloves
Physical State Colorless viscous liquid

visually.

Toxicological Mechanisms & Hazards[5]
The Spiro-Oxetane Alkylation Pathway

Unlike simple alkyl chlorides, 1-(2-chloroethyl)cyclohexan-1-ol is a "spring-loaded"
electrophile. Under physiological pH (or basic workup conditions), the tertiary hydroxyl group
can deprotonate. The resulting alkoxide acts as an intramolecular nucleophile, displacing the
terminal chloride to form a strained spiro-oxetane.

e Mechanism: Intramolecular

substitution.

» Consequence: The resulting oxetane is an alkylating agent capable of binding to DNA (N7-
guanine) or proteins, leading to potential mutagenicity and cytotoxicity.
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Metabolic Activation (Bioactivation)

Similar to 2-chloroethanol, the primary alkyl chloride moiety can undergo oxidative

dechlorination in the liver:

o Oxidation: Cytochrome P450 enzymes may oxidize the terminal carbon (after hydrolysis) or

the cyclohexane ring.

» Aldehyde Formation: Potential formation of chloroacetaldehyde-like metabolites if the side
chain is cleaved, which are known neurotoxins and cardiotoxins.

Acute Toxicity Classification (Estimated)
o Oral: Category 4 (Harmful). Expected
500—2000 mg/kg (Rat).

o Dermal: Category 3 (Toxic). High lipophilicity facilitates systemic entry.

 Inhalation: Category 4. Mucosal irritant.

Visualizing the Hazard Pathways

The following diagram illustrates the dual reactivity pathways that dictate both the synthetic

utility and the toxicity of the compound.

Pathway Legend
1 1
: Red path indicates toxicity mechanism via strained ring formation. }
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Figure 1: Divergent reactivity pathways. The formation of the spiro-oxetane (red) represents the

primary genotoxic risk, while controlled substitution (green) leads to desired pharmaceutical

intermediates.

Safe Handling Protocols (SOP)
Engineering Controls

o Containment: All weighing and transfers must be performed in a certified chemical fume

hood.

 Inert Atmosphere: Store and handle under Nitrogen (

) or Argon. Moisture absorption can accelerate hydrolysis and HCI release.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with chlorinated solvents/alcohols

due to permeation.

PPE Component

Specification

Rationale

Gloves (Primary)

Silver Shield / Laminate
(0.07mm)

Impermeable to small

chlorinated molecules.

Gloves (Secondary)

Nitrile (Disposable)

Over-glove for dexterity and

mechanical protection.

Respiratory

Full-face respirator with OV/AG

cartridges

Required if working outside a
hood (e.qg., spill cleanup).
Protects against organic

vapors and acid gas (HCI).

Body

Tyvek Lab Coat + Chemical
Apron

Prevents dermal absorption via

clothing wicking.

Reaction Safety: Preventing Runaway Cyclization

When synthesizing or using this compound:
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o Temperature Control: Maintain reaction temperatures < 50°C unless necessary. High heat
accelerates the intramolecular cyclization.

» Base Addition: Add bases (e.g.,

) slowly at 0°C. The exotherm from deprotonation can trigger immediate oxetane formation
and potential polymerization.

¢ Quenching: Always quench reactions with a mild acid (e.g.,
) to neutralize alkoxides immediately, preventing "post-reaction” cyclization during workup.

Emergency Response & Decontamination
Exposure Response

e Skin Contact:
o Immediate Action: Drench with water for 5 minutes.

o Lipophilic Wash: Wash with PEG-400 (Polyethylene Glycol) or a soap/water slurry. Water
alone is inefficient due to the compound's lipophilicity.

o Observation: Monitor for delayed erythema (redness) which may appear 12-24 hours post-
exposure.

o Eye Contact: Irrigate with saline/water for 15 minutes. Seek ophthalmologist support
immediately (corneal opacity risk).

Spill Management

e Absorbent: Use vermiculite or activated carbon mats.

o Neutralization: Do NOT use strong bases (NaOH) to clean spills, as this will generate the
more volatile and toxic spiro-oxetane. Use a dilute surfactant solution.

Waste Disposal
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» Classification: Halogenated Organic Waste.
o Treatment: High-temperature incineration (>1100°C) with scrubber for HCI gas.

» Prohibition: Do not mix with acidic waste streams (potential for alkyl chloride hydrolysis) or
basic waste streams (oxetane formation).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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